3-(2-((2-oxo-2-(o-tolylamino)ethyl)thio)-1H-imidazol-1-yl)-N-phenylbenzamide

• IUPAC Name: 3-[2-[2-(2-methylanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-phenylbenzamide
• InChI: InChI=1S/C25H22N4O2S/c1-18-8-5-6-13-22(18)28-23(30)17-32-25-26-14-15-29(25)21-12-7-9-19(16-21)24(31)27-20-10-3-2-4-11-20/h2-16H,17H2,1H3,(H,27,31)(H,28,30)
• InChI Key: UVBNPKRCQNPZHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC=CN2C3=CC=CC(=C3)C(=O)NC4=CC=CC=C4
• Molecular Formula: C25H22N4O2S
• Molecular Weight: 442.5 g/mol

Description

The compound “3-(2-((2-oxo-2-(o-tolylamino)ethyl)thio)-1H-imidazol-1-yl)-N-phenylbenzamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. It also contains a benzamide group, which is a carboxamide derived from benzoic acid.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The imidazole ring and benzamide group would likely contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The compound may undergo various chemical reactions depending on the conditions. For example, the imidazole ring is known to participate in various reactions, including nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Pharmaceutical Chemistry and Drug Design

This compound exhibits interesting structural features, making it a potential candidate for drug development. Researchers can explore its interactions with biological targets, predict binding affinities, and optimize its pharmacokinetic properties. .

Supramolecular Chemistry and Co-Crystals

Supramolecular architectures play a crucial role in drug formulation and stability. Recent studies have investigated co-crystals involving this compound. Co-crystallization with other molecules can enhance solubility, bioavailability, and crystal packing. .

Catalysis and Radical Chemistry

The thioether group in this compound could participate in radical reactions. Researchers might explore its reactivity in catalytic protodeboronation reactions, which can lead to valuable transformations. .

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a potential drug, further studies would be needed to evaluate its efficacy and safety.